Methyl 6-amino-3-methylpyridine-2-carboxylate
Overview
Description
Methyl 6-amino-3-methylpyridine-2-carboxylate, also known as 6-MAM, is an organic compound that is used in scientific research. It is a structural isomer of the opioid analgesic drug morphine, and as such has been used to study the effects of opioids on the body. 6-MAM has been used in a variety of laboratory experiments, including those involving biochemical and physiological effects. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 6-MAM research.
Scientific Research Applications
Crystallography and Molecular Interactions
Methyl 6-amino-3-methylpyridine-2-carboxylate has been studied in various contexts, such as in the hydration products of related compounds, where interesting interactions and chain formations between ions were observed, revealing insights into crystallography and molecular interactions (Waddell, Hulse & Cole, 2011).
Synthesis and Chemical Transformation
The compound's derivatives have been synthesized through various chemical reactions, demonstrating the compound's utility and versatility in organic synthesis. For instance, it was used in the synthesis of Methyl 4-Fluoro-3-methylpyridine-2-carboxylate through a series of reactions with an overall yield of about 18% (Shi Qunfeng et al., 2012). This highlights its role in the synthesis of structurally complex and potentially biologically significant molecules.
Electrochemical Studies
The electrocatalytic carboxylation of related aminopyridines with CO2 was investigated, showcasing the potential of such compounds in electrochemical applications and CO2 fixation processes (Q. Feng et al., 2010).
Molecular Structure and Tautomerism
Studies on the asymmetric unit of related molecular salts revealed insights into the tautomerism and planarity of the 2-amino-6-methylpyridinium cations, contributing to our understanding of molecular geometry and interactions in crystal structures (K. S. S. Babu et al., 2014).
Biomedical Applications
The compound and its derivatives have been studied for their inhibitory activities against human carbonic anhydrase isoenzymes, suggesting potential applications in biomedical research and drug design (C. Yenikaya et al., 2011).
Mechanism of Action
Target of Action
This compound is a derivative of pyridine, which is a basic heterocyclic organic compound similar to benzene and pyridine, and it’s often used as a precursor to agrochemicals and pharmaceuticals .
Mode of Action
Pyridine derivatives are known to interact with various enzymes and receptors in the body, but the specific interactions would depend on the exact structure and functional groups present in the compound .
Biochemical Pathways
Pyridine derivatives can participate in a variety of biochemical reactions, including acting as a ligand in metalloproteins, participating in electron transport chains, and serving as a precursor for the synthesis of other compounds .
Pharmacokinetics
As a small, organic molecule, it is likely to be well-absorbed in the gastrointestinal tract following oral administration. The distribution, metabolism, and excretion would depend on the specific properties of the compound, including its lipophilicity, stability, and interactions with metabolic enzymes .
Result of Action
As a pyridine derivative, it may have a variety of potential effects depending on its specific targets and mode of action .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Methyl 6-amino-3-methylpyridine-2-carboxylate . Factors such as pH, temperature, and the presence of other compounds can affect the compound’s stability and its interactions with biological targets .
properties
IUPAC Name |
methyl 6-amino-3-methylpyridine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c1-5-3-4-6(9)10-7(5)8(11)12-2/h3-4H,1-2H3,(H2,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ASNYRAXHXYEHDP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(C=C1)N)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1319069-28-7 |
Source
|
| Record name | methyl 6-amino-3-methylpyridine-2-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(((4-(phenethylamino)quinazolin-2-yl)thio)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one](/img/structure/B2366544.png)
![1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexane-4-carboxamide;hydrochloride](/img/structure/B2366545.png)
![8-cyclopropyl-4-(piperidin-1-yl)pyrido[2,3-d]pyrimidin-7(8H)-imine](/img/structure/B2366546.png)
![N-(3,4-dimethoxyphenyl)-3-(4-isobutyl-5-oxo-4,5-dihydro[1,2,4]triazolo[4,3-a]quinazolin-1-yl)propanamide](/img/structure/B2366554.png)
![2-[6-ethyl-3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]-N-(4-fluorophenyl)acetamide](/img/structure/B2366563.png)
![2-{3-[(4-Bromophenyl)methyl]-1,7-dimethyl-2,4-dioxo-1,3,5-trihydro-4-imidazoli no[1,2-h]purin-8-yl}acetic acid](/img/structure/B2366566.png)
